Cas no 130592-03-9 (4-{[(Benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid)

• Product Name: 4-{[(Benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid
• CAS No: 130592-03-9
• MF: C₁₂H₁₃F₂NO₄
• MW: 273.23273062706
• CID: 6134831
• PubChem ID: 14683747
• Update Time: 2025-06-15

4-{[(Benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid
• 130592-03-9
• EN300-7227985
• 4-{[(Benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid

• Inchi： 1S/C12H13F2NO4/c13-12(14,10(16)17)6-7-15-11(18)19-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,15,18)(H,16,17)
• InChI Key： XNEFMHWWXLXWGI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CCNC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 273.08126422g/mol
• Monoisotopic Mass: 273.08126422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{[(Benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid

Professional Introduction to 4-{[(Benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid (CAS No. 130592-03-9)

4-{[(Benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid, identified by its CAS number 130592-03-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both benzyloxy and difluorobutanoic acid functional groups, which endow it with unique chemical properties and potential applications in drug discovery and molecular design.

The benzyloxy moiety in the molecular structure of 4-{[(Benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid serves as a protective group for amino functions, a common strategy in peptide synthesis and medicinal chemistry. This protective group enhances stability during synthetic processes and can be selectively removed under controlled conditions, making it a valuable intermediate in the construction of more complex molecules. The presence of the difluorobutanoic acid moiety introduces fluorine atoms into the molecule, which are known to influence metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied due to their ability to modulate biological activity. The fluorine atoms in 4-{[(Benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid can enhance the compound's lipophilicity, improve its interaction with biological targets, and potentially increase its bioavailability. These properties make it a promising building block for the development of novel therapeutic agents.

The synthesis of 4-{[(Benzyloxy)carbonyl]amino}-2,2-difluorobutanoic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the difluorobutanoic acid group typically involves fluorination reactions, which can be achieved through various methods such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent installation of the benzyloxy strong>carbonyl ]amino group necessitates careful selection of protecting and activating groups to ensure high yield and purity.

The compound's potential applications extend beyond simple intermediates in drug synthesis. Its unique structural features make it a candidate for use in materials science and advanced chemical research. For instance, the combination of electron-withdrawing and electron-donating groups in 4-{[(< strong >Benzyloxy strong >)< strong >carbonyl strong >]amino}-2,2-< strong >difluorobutanoic acid strong > could lead to novel polymers or functional materials with tailored properties.

In the realm of medicinal chemistry, 4-{[(< strong >Benzyloxy strong >)< strong >carbonyl strong >]amino}-2,2-< strong >difluorobutanoic acid strong > has been explored as a precursor for more complex molecules with potential therapeutic benefits. Researchers have investigated its utility in the synthesis of peptidomimetics and protease inhibitors, where the incorporation of fluorinated amino acids can enhance binding affinity and resistance to enzymatic degradation. Additionally, its structural motif has been incorporated into small-molecule inhibitors targeting various biological pathways.

The latest advancements in computational chemistry have further enhanced the understanding of how 4-{[(< strong >Benzyloxy strong >)< strong >carbonyl strong >]amino}-2,2-< strong >difluorobutanoic acid strong > interacts with biological targets. Molecular modeling studies have revealed insights into its binding modes and interactions with enzymes and receptors, providing valuable guidance for medicinal chemists in designing next-generation drug candidates. These computational approaches are complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which provide high-resolution structural information on complex molecular systems.

The future prospects for 4-{[(< strong >Benzyloxy strong >)< strong >carbonyl strong >]amino}-2,2-< strong >difluorobutanoic acid strong > are promising as research continues to uncover new applications and synthetic strategies. The compound's versatility makes it a valuable tool for both academic research and industrial development. As synthetic methodologies evolve and our understanding of biological systems deepens, 4-{[(< str ong>Benzyloxy) carbonyl] amino } - 2 , 2 - dif lu or ob ut an o ic ac id will likely continue to play a significant role in advancing chemical biology and pharmaceutical innovation.